![molecular formula C21H26N2O4 B2872591 Ethyl 4-[(2-oxo-6,7,8,9-tetrahydrobenzo[g]chromen-4-yl)methyl]piperazine-1-carboxylate CAS No. 850801-65-9](/img/structure/B2872591.png)
Ethyl 4-[(2-oxo-6,7,8,9-tetrahydrobenzo[g]chromen-4-yl)methyl]piperazine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 4-[(2-oxo-6,7,8,9-tetrahydrobenzo[g]chromen-4-yl)methyl]piperazine-1-carboxylate is a useful research compound. Its molecular formula is C21H26N2O4 and its molecular weight is 370.449. The purity is usually 95%.
BenchChem offers high-quality Ethyl 4-[(2-oxo-6,7,8,9-tetrahydrobenzo[g]chromen-4-yl)methyl]piperazine-1-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 4-[(2-oxo-6,7,8,9-tetrahydrobenzo[g]chromen-4-yl)methyl]piperazine-1-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Heterocyclic Chemistry and Synthesis
Ethyl 4-[(2-oxo-6,7,8,9-tetrahydrobenzo[g]chromen-4-yl)methyl]piperazine-1-carboxylate-related compounds are used in heterocyclic chemistry for the synthesis of novel compounds. For example, cyanoacetamide derivatives have been synthesized for the exploration of their antitumor and antioxidant activities. These compounds are intermediates in creating heterocyclic compounds with potential biological activities (Bialy & Gouda, 2011).
Antimicrobial and Antifungal Applications
Compounds structurally related to Ethyl 4-[(2-oxo-6,7,8,9-tetrahydrobenzo[g]chromen-4-yl)methyl]piperazine-1-carboxylate have been synthesized and evaluated for antimicrobial and antifungal activities. For instance, derivatives have been found to exhibit potent antibacterial and antifungal activities, comparable or superior to standard drugs like miconazole (Tiwari et al., 2018).
Biological Activities and Drug Development
These compounds are also pivotal in the development of drugs with various biological activities. Microwave-assisted synthesis has led to hybrid molecules containing significant antimicrobial, antilipase, and antiurease activities, underscoring their potential in therapeutic applications (Başoğlu et al., 2013).
Structural and Chemical Characterization
Furthermore, the structural and chemical properties of these compounds have been characterized, providing insights into their potential applications in materials science and pharmacology. For example, crystal structure analysis of related compounds has revealed details about their molecular conformation, which is crucial for understanding their reactivity and interaction with biological targets (Faizi et al., 2016).
Mechanism of Action
Target of Action
The primary targets of “Ethyl 4-[(2-oxo-6,7,8,9-tetrahydrobenzo[g]chromen-4-yl)methyl]piperazine-1-carboxylate” are currently unknown. This compound is a derivative of tetrahydrobenzo[b]thiophene , which has been studied for its potential biological activities . .
Mode of Action
Related tetrahydrobenzo[b]thiophene derivatives have been shown to exhibit various biological activities, including antioxidant, antibacterial, and cytotoxic effects
Biochemical Pathways
For example, some tetrahydrobenzo[b]thiophene derivatives have been found to inhibit the enzymes PDK1 and LDHA, which are involved in glucose metabolism . These enzymes are often upregulated in proliferating tumor cells, suggesting that this compound may have potential anti-cancer effects .
Pharmacokinetics
Molecular docking studies on related compounds suggest that they may have good binding affinity to certain proteins and desirable drug-likeness and oral bioavailability characteristics .
Result of Action
Related compounds have been shown to exhibit cytotoxic activities against certain cancer cell lines . These compounds have also been found to exhibit strong antioxidant properties .
properties
IUPAC Name |
ethyl 4-[(2-oxo-6,7,8,9-tetrahydrobenzo[g]chromen-4-yl)methyl]piperazine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N2O4/c1-2-26-21(25)23-9-7-22(8-10-23)14-17-13-20(24)27-19-12-16-6-4-3-5-15(16)11-18(17)19/h11-13H,2-10,14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WVMZQULAJLHOCP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCN(CC1)CC2=CC(=O)OC3=C2C=C4CCCCC4=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.